Cas no 946226-29-5 (2-(4-fluorophenyl)-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)acetamide)

• Product Name: 2-(4-fluorophenyl)-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)acetamide
• CAS No: 946226-29-5
• MF: C₁₈H₂₂FN₅O₃S
• MW: 407.462385654449
• CID: 5751511
• PubChem ID: 25285428
• Update Time: 2023-11-22

2-(4-fluorophenyl)-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024498824
• 2-(4-fluorophenyl)-N-(2-((4-(pyrimidin-2-yl)piperazin-1-yl)sulfonyl)ethyl)acetamide
• VU0636084-1
• 2-(4-fluorophenyl)-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)acetamide
• F5110-0239
• 946226-29-5
• 2-(4-fluorophenyl)-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)acetamide

• Inchi： 1S/C18H22FN5O3S/c19-16-4-2-15(3-5-16)14-17(25)20-8-13-28(26,27)24-11-9-23(10-12-24)18-21-6-1-7-22-18/h1-7H,8-14H2,(H,20,25)
• InChI Key： VQTZUIINRGLBIM-UHFFFAOYSA-N
• SMILES： S(CCNC(CC1C=CC(=CC=1)F)=O)(N1CCN(C2N=CC=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 407.14273892g/mol
• Monoisotopic Mass: 407.14273892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines